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Compound of Interest

Compound Name: ZQMT-10

Cat. No.: B15620674 Get Quote

Document ID: ANP-ZQMT10-20251205 Version: 1.0 For Research Use Only (RUO). Not for

diagnostic or therapeutic use.

Introduction to ZQMT-10
ZQMT-10 is a novel, potent, and orally active antagonist of the Transient Receptor Potential

Ankyrin 1 (TRPA1) ion channel.[1][2] As a non-selective cation channel primarily expressed in

sensory neurons, TRPA1 is a key detector of noxious stimuli, including cold temperatures and

various chemical irritants, making it a significant target in pain and inflammation research.[2]

ZQMT-10 is an oxindole derivative identified through high-throughput screening and has

demonstrated analgesic activity in preclinical models.[2] Its mechanism involves direct

antagonism of the TRPA1 channel, thereby inhibiting the influx of calcium that leads to

nociceptive signaling.

These notes provide best practices and standardized protocols for the handling, preparation,

and administration of ZQMT-10 in common preclinical research models.

Chemical and Physical Properties
A summary of the key properties of ZQMT-10 is presented below. Researchers should always

refer to the Certificate of Analysis (CofA) provided by the supplier for lot-specific details.
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Property Value Source

IUPAC Name

N-(4-fluorobenzyl)-2-oxo-2,3-

dihydro-1H-indole-6-

carboxamide

MedchemExpress

Synonyms ZQMT-10 [1][2]

CAS Number 1791309-86-8 [1]

Molecular Formula C₁₆H₁₃FN₂O₂ [1]

Molecular Weight 284.29 g/mol [1]

Binding Affinity (Kᵈ) 1.04 µM for TRPA1 [1]

Mechanism of Action: TRPA1 Antagonism
ZQMT-10 functions by blocking the TRPA1 ion channel. In normal physiology (pathway on the

left), noxious stimuli such as irritants (e.g., AITC, cinnamaldehyde) or cold temperatures

activate the TRPA1 channel on sensory neurons. This activation leads to an influx of Ca²⁺,

depolarization of the neuron, and the propagation of a pain signal to the central nervous

system. As an antagonist (pathway on the right), ZQMT-10 binds to the TRPA1 channel,

preventing its opening in the presence of an agonist. This blockade inhibits the Ca²⁺ influx and

subsequent neuronal signaling, resulting in an analgesic effect.[2]
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Caption: ZQMT-10 mechanism of action on the TRPA1 signaling pathway.

Preparation and Handling of ZQMT-10
Proper preparation of ZQMT-10 is critical for experimental reproducibility.

Storage and Stability
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Solid Form: Store ZQMT-10 as a solid at temperatures specified on the Certificate of

Analysis (typically -20°C for long-term storage). Protect from light and moisture.

Stock Solutions: Prepare high-concentration stock solutions in an appropriate solvent (e.g.,

DMSO). Aliquot into single-use volumes to avoid repeated freeze-thaw cycles. Store stock

solutions at -20°C or -80°C. Before use, warm the vial to room temperature and briefly

centrifuge to collect the contents at the bottom.

Recommended Solvents and Stock Preparation
Due to its chemical structure, ZQMT-10 is expected to be soluble in organic solvents like

Dimethyl Sulfoxide (DMSO) and less soluble in aqueous solutions.

Protocol for 10 mM Stock Solution in DMSO:

Weigh the required amount of ZQMT-10 solid (MW = 284.29 g/mol ). For 1 mL of 10 mM

stock, use 2.84 mg.

Add the appropriate volume of high-purity DMSO (e.g., 1 mL).

Vortex gently or sonicate in a water bath until the solid is completely dissolved.

Aliquot into sterile, light-protected tubes and store at -20°C.

Note: For cell-based assays, the final concentration of DMSO should be kept low (typically

<0.1%) to avoid solvent-induced artifacts. For in vivo studies, the stock solution must be further

diluted in a vehicle suitable for animal administration.

Parameter Recommendation

Primary Solvent DMSO

Stock Concentration 10-50 mM

Storage Temperature -20°C or -80°C

In Vitro Diluent Cell culture medium (e.g., DMEM, F-12)

In Vivo Vehicle
e.g., 0.5% Methylcellulose (MC) in water, or

10% Solutol / 10% Ethanol / 80% Saline
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Experimental Protocols
The following are generalized protocols based on the published activity of ZQMT-10 and

standard pharmacological methods.[2]

In Vitro: TRPA1 Calcium Influx Assay
This protocol describes how to measure the inhibitory effect of ZQMT-10 on TRPA1 activation

in a cell line overexpressing the channel (e.g., HEK-293T-TRPA1).

Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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